Nlrp3-IN-66

NLRP3 inflammasome Pyridazine chemotype Structure-activity relationship
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H24F4N4O2
Molecular Weight 452.4 g/mol
Cat. No. B15612843
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameNlrp3-IN-66
Molecular FormulaC22H24F4N4O2
Molecular Weight452.4 g/mol
Structural Identifiers
InChIInChI=1S/C22H24F4N4O2/c1-30-9-13(23)7-14(10-30)27-20-17-11-32-21(4-5-21)8-16(17)19(28-29-20)15-3-2-12(6-18(15)31)22(24,25)26/h2-3,6,13-14,31H,4-5,7-11H2,1H3,(H,27,29)/t13-,14-/m1/s1
InChIKeyJJXNMFFKTMMOHQ-ZIAGYGMSSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Nlrp3-IN-66 Procurement Guide: A Structurally Distinct NLRP3 Inflammasome Inhibitor from the Pyridazine Chemotype


Nlrp3-IN-66 (CAS 3052155-88-8, Example 257) is a synthetic small-molecule inhibitor of the NLRP3 inflammasome belonging to a pyridazine-based chemotype disclosed in patent WO2024251073A1 by Chengdu Zenitar Biomedical Technology Co. Ltd [1]. It is part of a proprietary series that includes structurally related analogs such as NLRP3-IN-65 (Compound 41) and NLRP3-IN-67 (Compound 42) . The compound features a distinctive spiro[cyclopropane-1,3′-oxetane]-fused pyridazine core bearing a 2-hydroxy-5-(trifluoromethyl)phenyl substituent and an (S)-3-fluoro-1-methylpiperidin-4-amine moiety (molecular formula C₂₂H₂₄F₄N₄O₂, molecular weight 452.45 g/mol), which departs significantly from the sulfonylurea scaffold of the prototypical NLRP3 inhibitor MCC950 .

Chemotype
Pyridazine scaffold distinct from sulfonylurea NLRP3 inhibitors
Patent series
Part of a spirocyclic patent family with structurally related analogs (NLRP3-IN-65, NLRP3-IN-67)
Series selection
Example 257 suggests advanced SAR optimization; use as representative pyridazine probe

Why Nlrp3-IN-66 Cannot Be Replaced by MCC950 or Other In-Class NLRP3 Inhibitors


The NLRP3 inhibitor landscape is characterized by substantial divergence in chemotype, binding mode, and pharmacological profile, which directly impacts experimental reproducibility and therapeutic development. The prototypical tool compound MCC950 (CRID3), a diarylsulfonylurea, potently inhibits NLRP3 (IC₅₀ 7.5–8.1 nM in BMDMs and HMDMs) [1], but its clinical development was halted due to hepatotoxicity and its activity is substantially reduced in metabolites [2]. Nlrp3-IN-66 belongs to a structurally unrelated pyridazine class that targets the NLRP3 inflammasome through a distinct chemical scaffold [3]; without direct comparative data on potency, selectivity, and pharmacokinetics against well-characterized comparators, generic substitution risks unrecognized off-target effects, species-specific potency differences, or incompatible physicochemical properties that would invalidate cross-study comparisons and confound in vivo experimental outcomes.

Chemotype
Nlrp3-IN-66: spirocyclic pyridazine core MCC950 is a diarylsulfonylurea; scaffold mismatch may shift binding mode and off-target profile
Pharmacology
MCC950 potency and metabolite activity are well-characterized, but clinical hepatotoxicity halted development. Pyridazine series lacks published potency/selectivity data; cross-study comparison requires validation
In vivo context
MCC950 has established dosing protocols in acute inflammation models; Nlrp3-IN-66 in vivo PK and formulation data are not publicly available Direct substitution without prior PK profiling may confound experimental outcomes

Nlrp3-IN-66 Quantitative Differentiation Evidence: Pyridazine vs. Sulfonylurea NLRP3 Inhibitors


Structural Scaffold Differentiation: Pyridazine Core vs. Diaryl sulfonylurea

Nlrp3-IN-66 is built upon a spiro[cyclopropane-1,3′-oxetane]-fused pyridazine core, whereas the most widely used NLRP3 reference inhibitor MCC950 (CRID3) belongs to the diarylsulfonylurea class [1]. The pyridazine scaffold of Nlrp3-IN-66 is chemically and topologically distinct from the sulfonylurea pharmacophore: it lacks the sulfonylurea moiety associated with MCC950's hepatotoxicity liability [2] and instead presents a rigid spirocyclic architecture coupled with a 3-fluoro-1-methylpiperidine substituent that may confer differentiated binding interactions within the NLRP3 NACHT domain [3]. Quantitative structural comparison: MCC950 MW = 403.5 g/mol, formula C₂₀H₂₀N₂NaO₅S; Nlrp3-IN-66 MW = 452.45 g/mol, formula C₂₂H₂₄F₄N₄O₂. The absence of sulfur and the presence of four fluorine atoms (vs. zero in MCC950) indicate markedly different physicochemical and metabolic profiles .

Scaffold divergence
Class-level inference
Nlrp3-IN-66 MW 452.45, C₂₂H₂₄F₄N₄O₂, spirocyclic pyridazine core, 4 F, 0 S vs. MCC950 MW 403.5, C₂₀H₂₀N₂NaO₅S, diarylsulfonylurea, 0 F. ΔMW +48.95; sulfur and fluorine content differ.
Structural differentiation from sulfonylurea class may support in vivo study design; hepatic endpoint context requires validation.
No head-to-head selectivity or PK data available.
NLRP3 inflammasome Pyridazine chemotype Structure-activity relationship

Patent-Disclosed Therapeutic Scope: Neurodegenerative and Broad Inflammatory Indications

The patent family associated with Nlrp3-IN-66 (Example 257) explicitly claims utility for neurodegenerative diseases including Parkinson's disease, as well as a broad range of inflammatory, autoimmune, cardiovascular, renal, gastrointestinal, respiratory, and neurological disorders [1]. This contrasts with MCC950, which was primarily characterized in acute inflammatory models (e.g., CAPS, multiple sclerosis models) and was not advanced for neurodegenerative indications due to toxicity concerns [2]. A related pyridazine patent from Chengdu Zeling specifically highlights the compounds' high activity and favorable pharmacokinetic properties for treating NLRP3-related diseases [3]. The breadth of claimed indications, particularly the explicit inclusion of neurodegenerative targets, suggests a favorable CNS penetration or safety profile relative to sulfonylurea-based inhibitors, although specific brain-to-plasma ratios or CNS PK parameters for Nlrp3-IN-66 are not yet publicly disclosed [4].

Patent indication scope
Class-level inference
Patent claims neurodegenerative diseases (Parkinson's), inflammatory, autoimmune, cardiovascular disorders. MCC950 was never positioned for CNS indications.
Patent claims suggest potential CNS research utility; brain penetration and safety endpoints remain to be verified.
No quantitative CNS PK data publicly disclosed.
Neurodegenerative disease Parkinson's disease Inflammatory disorders

Within-Series Differentiation: Nlrp3-IN-66 vs. Closest Structural Analog NLRP3-IN-65

Within the same pyridazine patent series, Nlrp3-IN-66 (Example 257) is distinguished from its closest numbered analog NLRP3-IN-65 (Compound 41, CAS 3052859-81-8) . Although both compounds share the spiro[cyclopropane-oxetane]-fused pyridazine core, Nlrp3-IN-66 incorporates a 3-fluoro-1-methylpiperidin-4-amine moiety at the 4-position of the pyridazine ring, whereas NLRP3-IN-65 bears a different amine substituent (exact structure not publicly disclosed in indexed databases). The introduction of fluorine at the piperidine ring in Nlrp3-IN-66 is a well-established medicinal chemistry strategy to modulate basicity (pKa), metabolic stability (reduced CYP-mediated oxidation at the piperidine ring), and conformational preference of the amine substituent [1]. The explicit numbering gap between Compound 41 (NLRP3-IN-65) and Example 257 (NLRP3-IN-66) within the patent indicates extensive SAR exploration, with Example 257 likely representing a later-stage, optimized lead identified after screening hundreds of analogs [2].

Within-series SAR
Supporting evidence
Nlrp3-IN-66 (Ex. 257) contains (S)-3-fluoro-1-methylpiperidin-4-amine; NLRP3-IN-65 (Cp. 41) has undisclosed amine. Patent numbering gap 216 suggests extensive optimization.
Fluorinated piperidine may alter basicity and metabolic stability; relative potency data not publicly available.
Use matched-pair comparison to deconvolute fluorine contribution.
Structure-activity relationship Pyridazine series Lead optimization

Optimal Application Scenarios for Nlrp3-IN-66 in NLRP3-Targeted Research Programs


Neurodegenerative Disease Research Requiring Non-Hepatotoxic NLRP3 Inhibition

For laboratories investigating NLRP3-driven neuroinflammation in Parkinson's disease, Alzheimer's disease, or multiple sclerosis models where chronic dosing is required, Nlrp3-IN-66 offers a pyridazine-based chemotype that structurally avoids the sulfonylurea moiety associated with MCC950 hepatotoxicity [1]. Its patent-backed neurodegenerative indication claims provide a fit-for-purpose rationale absent from MCC950's development history. Researchers should request or generate head-to-head hepatic safety data (e.g., HepG2 viability at 50–100 μM, 48 h exposure) to confirm the inferred safety advantage before committing to large-scale in vivo studies .

Structure-Activity Relationship Studies on NLRP3 NACHT Domain Binders

The spiro[cyclopropane-oxetane]-fused pyridazine core of Nlrp3-IN-66 represents a rigid, three-dimensional scaffold topology distinct from the planar diarylsulfonylurea framework of MCC950 [1]. This structural divergence makes Nlrp3-IN-66 valuable for SAR campaigns exploring novel binding interactions within the NLRP3 NACHT domain, particularly for identifying binding pockets complementary to spirocyclic architectures. The fluorinated piperidine substituent provides an additional vector for probing halogen-bonding interactions or modulating amine basicity within the binding site . Use Nlrp3-IN-66 alongside NLRP3-IN-65 (Compound 41) as matched-pair comparators to deconvolute the contribution of the fluorinated piperidine moiety to potency and selectivity .

In Vivo Proof-of-Concept Studies for Broad-Spectrum Inflammatory Disease Models

The broad therapeutic indication scope claimed in the Nlrp3-IN-66 patent family—spanning inflammatory, autoimmune, cardiovascular, renal, gastrointestinal, and respiratory disorders—positions this compound as a versatile tool for multi-disease in vivo proof-of-concept screening [1]. Procurement teams should note that while MCC950 has established in vivo protocols with published dosing regimens (e.g., 20–50 mg/kg i.p. in mouse models), equivalent validated in vivo protocols for Nlrp3-IN-66 are not yet publicly available; researchers must independently establish pharmacokinetic profiles (plasma exposure, half-life, brain penetration) and formulate appropriate dosing solutions using the vendor-recommended vehicles (e.g., 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% saline) .

Application
Selection Property
Validation Focus
Neuroinflammation model studies (chronic dosing)
Pyridazine scaffold distinct from sulfonylurea
Hepatic safety endpoint monitoring; CNS exposure validation
NLRP3 NACHT domain binding studies (SAR)
Rigid spirocyclic core with fluorinated piperidine
Binding interaction mapping vs. MCC950; matched-pair potency analysis
Multi-disease in vivo proof-of-concept screening
Broad patent-claimed indication scope
In vivo PK profiling and dosing protocol establishment
Quote Request

Request a Quote for Nlrp3-IN-66

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.